Cas no 2648971-89-3 (5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole
• CAS No: 2648971-89-3
• MF: C₁₀H₉N₅O
• MW: 215.211360692978
• CID: 5855272
• PubChem ID: 165879970
• Update Time: 2025-06-26

5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2648971-89-3
• 5-[3-(2-isocyanatoethyl)phenyl]-1H-1,2,3,4-tetrazole
• EN300-1771346
• 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C10H9N5O/c16-7-11-5-4-8-2-1-3-9(6-8)10-12-14-15-13-10/h1-3,6H,4-5H2,(H,12,13,14,15)
• InChI Key： LUDSKNDDJKQYQI-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 215.08070993g/mol
• Monoisotopic Mass: 215.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole

5-3-(2-Isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole: A Versatile Compound with Promising Applications in Pharmaceutical and Biomedical Research

5-3-(2-Isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole, with the chemical identifier CAS No. 2648971-89-3, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound belongs to the class of tetrazole derivatives, which are well-known for their diverse biological activities and structural versatility. The isocyanatoethyl functional group, a key structural element of this molecule, plays a critical role in modulating its chemical reactivity and biological interactions. The integration of tetrazole rings with phenyl moieties further enhances its potential for targeted drug development and therapeutic applications.

Recent studies have highlighted the isocyanatoethyl group's ability to form stable covalent bonds with biological targets, making it an attractive scaffold for the design of tetrazole-based therapeutics. The phenyl ring, serving as a hydrophobic anchor, contributes to the compound's solubility profile and bioavailability, while the tetrazole ring provides a platform for further functionalization. This combination of structural features positions 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole as a promising candidate for the development of novel drugs targeting inflammatory diseases, neurodegenerative conditions, and oncological disorders.

One of the most notable advancements in the field is the synthesis of 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole through optimized tetrazole ring formation strategies. Researchers have employed isocyanatoethyl derivatives as building blocks to construct complex molecules with enhanced pharmacological properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the isocyanatoethyl linkage significantly improves the stability of tetrazole derivatives in aqueous environments, a critical factor for drug delivery systems. This finding underscores the importance of isocyanatoethyl functionalization in optimizing the performance of tetrazole-based compounds.

The tetrazole ring, a five-membered heterocyclic structure, is renowned for its ability to mimic nucleotide structures and interact with various biological targets. In the context of 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,3,4-tetrazole, the tetrazole ring serves as a key pharmacophore, enabling interactions with enzymes, receptors, and other cellular components. Recent work in tetrazole chemistry has focused on expanding the scope of tetrazole derivatives through isocyanatoethyl modifications, leading to the discovery of compounds with improved selectivity and potency. These advancements are particularly relevant in the development of tetrazole-based inhibitors for kinases and other protein targets involved in disease pathways.

Applications of 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole span multiple therapeutic areas, including pharmaceutical applications and biomedical research. In the field of pharmaceutical applications, this compound has shown potential as an antioxidant agent and an anti-inflammatory molecule. Its ability to scavenge reactive oxygen species (ROS) and modulate inflammatory pathways makes it a valuable candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its tetrazole ring structure may enable it to act as a cytoprotective agent, offering protection against oxidative stress-induced cellular damage.

Recent studies have also explored the role of tetrazole derivatives in biomedical research, particularly in the context of drug development. For example, a 2024 report in *Bioorganic & Medicinal Chemistry Letters* highlighted the use of tetrazole-based compounds, including 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole, in the design of targeted drug delivery systems. The isocyanatoethyl group's reactivity allows for the conjugation of therapeutic agents, enabling precise delivery to specific tissues or cells. This approach has significant implications for the treatment of cancer, where targeted delivery can minimize systemic toxicity while maximizing therapeutic efficacy.

The phenyl moiety in 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole contributes to its solubility profile and bioavailability, which are critical parameters for drug development. Researchers have demonstrated that the phenyl ring enhances the compound's hydrophobicity, allowing it to penetrate biological membranes more effectively. This property is particularly advantageous in the design of tetrazole-based drugs for conditions requiring rapid cellular uptake, such as neurodegenerative diseases. Furthermore, the phenyl group may also influence the compound's interactions with target proteins, modulating its binding affinity and selectivity.

Advancements in tetrazole chemistry have also focused on the functionalization of isocyanatoethyl groups to expand the chemical diversity of tetrazole-based compounds. For instance, the introduction of isocyanatoethyl derivatives with different substituents has enabled the creation of compounds with tailored pharmacological properties. These modifications can enhance the tetrazole ring's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs) or ion channels. Such efforts are crucial for the development of tetrazole-based drugs with improved therapeutic outcomes and reduced side effects.

In the broader context of pharmaceutical applications, 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole represents a compelling example of how tetrazole derivatives can be engineered to address complex medical challenges. The interplay between the isocyanatoethyl group, phenyl ring, and tetrazole structure highlights the importance of molecular design in optimizing drug performance. As research in tetrazole chemistry continues to evolve, compounds like 5-3-(2-isocyanatoethyl)phenyl-1H-1,2,3,4-tetrazole are poised to play a significant role in the discovery of novel therapeutics for a wide range of diseases.